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Compound of Interest

Compound Name: 2-Methoxy-6-methylaniline

Cat. No.: B1630886

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of
2-Methoxy-6-methylaniline, a versatile aromatic amine with significant applications in the
synthesis of dyes, pigments, and pharmaceuticals.[1] This document is intended to serve as a
valuable resource for professionals in the chemical and pharmaceutical industries, offering
detailed data, experimental protocols, and visualizations to support research and development
activities.

Core Properties and Identifiers

2-Methoxy-6-methylaniline, also known as 6-Methyl-o-anisidine or 2-Amino-1-methoxy-3-
methylbenzene, is an organic compound featuring both a methoxy and a methyl group on an
aniline structure.[1] This substitution pattern enhances its reactivity and solubility in organic
solvents, making it a valuable intermediate in various synthetic processes.[1]

Table 1: General Information and Identifiers
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Property Value
IUPAC Name 2-methoxy-6-methylaniline[2]
CAS Number 50868-73-0[1][2][3]

Molecular Formula

CsH11NOJ[1][2][3]

Molecular Weight 137.18 g/mol [1][2][3]
inchi INnChIl=1S/C8H11NO/c1-6-4-3-5-7(10-
n
2)8(6)9/h3-5H,9H2,1-2H3[2]
InChlKey HKOJYPPTIPJZAZ-UHFFFAOYSA-N[2]

Canonical SMILES

CC1=C(C(=CC=C1)OC)N[2]

Synonyms

6-Methyl-o-anisidine, 2-Amino-1-methoxy-3-
methylbenzene, 6-Methoxy-o-toluidine[1][2]

Physical and Chemical Properties

The physical and chemical characteristics of 2-Methoxy-6-methylaniline are summarized in

the tables below.

Table 2: Physical Properties

Property Value

Appearance Low melting point solid or liquid[1]
Melting Point 26-29 °C[1][3]

Boiling Point 62 °C at 0.15 mmHg[1][3]

Density 1.063 g/cm3 (estimate)[3]

Vapor Pressure

0.00782 mmHg at 25°C[3]

Refractive Index

1.5647 (estimate)[3]

Solubility

Chloroform (Slightly), Methanol (Sparingly)[3]
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Table 3: Safety and Handling

Property

Value

Flash Point

113 °C (235.4 °F) - closed cup

Hazard Classifications

Acute Toxicity (Oral, Dermal, Inhalation) -
Category 4, Skin Irritation - Category 2, Eye
Irritation - Category 2, Specific target organ
toxicity - single exposure (Respiratory system) -
Category 3[4]

Signal Word

Warning

Hazard Statements

H302, H312, H332 (Harmful if swallowed, in
contact with skin, or if inhaled), H315 (Causes
skin irritation), H319 (Causes serious eye

irritation), H335 (May cause respiratory irritation)

[4]

Storage Temperature

0-8 °C[1]

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of 2-Methoxy-6-

methylaniline. Available data includes:

o Mass Spectrometry: Electron ionization mass spectra are available for this compound.[5][6]

 NMR Spectroscopy: 13C NMR spectral data has been documented.[2]

« Infrared Spectroscopy: FTIR and ATR-IR spectra are available.[2]

Experimental Protocols

Synthesis of 2-Methoxy-6-methylaniline from 3-Methyl-2-

nitroanisole
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A general procedure for the synthesis of 2-Methoxy-6-methylaniline involves the reduction of
3-methyl-2-nitroanisole.[7]

Materials:

1-methoxy-3-methyl-2-nitrobenzene (25 g, 149.7 mmol)

Ethanol (100 ml)

10% Palladium on carbon catalyst (2.5 g)

Diatomaceous earth

Procedure:

o Dissolve 1-methoxy-3-methyl-2-nitrobenzene in ethanol in a suitable reaction vessel.
e Add the 10% palladium on carbon catalyst to the solution.

e Subject the reaction mixture to hydrogenation at room temperature for 24 hours.

e Upon completion of the reaction, remove the catalyst by filtration through diatomaceous
earth.[7]

« Concentrate the filtrate under reduced pressure to yield the product.

This procedure reportedly yields 20.02 g (97% vyield) of 2-Methoxy-6-methylaniline.[7] The
structure of the resulting intermediate can be confirmed by CI-MS, with an expected molecular
ion peak of 138 ([M+H]+).[7]
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Synthesis Workflow of 2-Methoxy-6-methylaniline
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Caption: Synthesis workflow for 2-Methoxy-6-methylaniline.

Applications and Industrial Relevance

2-Methoxy-6-methylaniline is a key intermediate in several industrial applications due to its

versatile chemical nature.
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Key Applications of 2-Methoxy-6-methylaniline
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Caption: Major applications of 2-Methoxy-6-methylaniline.

o Dyes and Pigments: It serves as an intermediate in the synthesis of various azo dyes, which
are valued for their vibrant colors and stability in the textile and printing industries.[1]

e Pharmaceuticals: This compound is crucial in the development of certain pharmaceuticals,
including analgesics and anti-inflammatory drugs.[1] It is also used in the synthesis of 7-
methoxy-1H-indazole, an inhibitor of nitric oxide synthase.[7][8]

e Agrochemicals: It is utilized in the formulation of herbicides and pesticides, contributing to
crop protection.[1]

o Polymer Additives: 2-Methoxy-6-methylaniline can be incorporated into polymers to
enhance thermal stability and color retention, which is essential for durable consumer goods
and packaging materials.[1]

Chemical Structure and Reactivity

The chemical structure of 2-Methoxy-6-methylaniline, with its electron-donating amino and
methoxy groups, and a weakly activating methyl group, dictates its reactivity in electrophilic
aromatic substitution and other reactions typical of anilines.
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Chemical Structure of 2-Methoxy-6-methylaniline
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Caption: Structure of 2-Methoxy-6-methylaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methylaniline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1630886#2-methoxy-6-methylaniline-physical-and-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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